Cas no 104907-38-2 (Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-)

• Product Name: Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
• CAS No: 104907-38-2
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 183726
• PubChem ID: 184423
• Update Time: 2025-04-19

Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
• 2-[2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
• [2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
• AC1L4EVB
• AC1Q5VNS
• ACMC-20dji1
• AR-1A8745
• CTK4A3475
• KST-1A0691
• Benzeneacetic acid, 2-(3-phenyl-5-isoxazolyl)-
• DTXSID70146828
• 2-(2-(3-Phenylisoxazol-5-yl)phenyl)acetic acid
• 104907-38-2

• Inchi： 1S/C17H13NO3/c19-17(20)10-13-8-4-5-9-14(13)16-11-15(18-21-16)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20)
• InChI Key： DJULHWFVIISITD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 524.9°Cat760mmHg
• Flash Point: 271.3°C
• Refractive Index: 1.604
• PSA: 63.33
• LogP: 3.63570